Iridium;hexachloride

• Molecular Formula: Cl6Ir-6
• Molecular Weight: 404.9 g/mol
• InChI: InChI=1S/6ClH.Ir/h6*1H;/p-6
• InChIKey: PZTGDEOLFOBCHL-UHFFFAOYSA-H

Iridium Hexachloride Structural and Electronic Baseline

Iridium hexachloride compounds, encompassing both the iridium(IV) form [IrCl₆]²⁻ (e.g., hydrogen hexachloroiridate(IV) hydrate, H₂IrCl₆·xH₂O, CAS 110802-84-1) and the iridium(III) form [IrCl₆]³⁻ (e.g., potassium hexachloroiridate(III), K₃IrCl₆, CAS 14024-41-0), constitute the most fundamental and widely utilized iridium coordination complexes in research and industrial catalysis . These complexes feature an octahedral coordination environment with Ir–Cl bond lengths of approximately 2.36 Å and Cl–Ir–Cl bond angles of 90°, as confirmed by X-ray crystallography, arising from the low-spin d⁶ (Ir(III)) or d⁵ (Ir(IV)) electronic configuration that maximizes ligand field stabilization energy . The [IrCl₆]²⁻/[IrCl₆]³⁻ redox couple is electrochemically reversible with a formal potential E⁰′ of approximately 0.93 V vs. NHE (in 1 M HCl + 0.04 M CuSO₄), making these compounds valuable as both synthetic precursors and redox probes [1]. Crucially, the Ir(IV) and Ir(III) hexachloroiridates are not interchangeable; their divergent redox behavior, solution stability, and ligand substitution kinetics dictate their respective applicability domains, as detailed in the quantitative evidence below.

Redox probe Reversible Ir(IV)/Ir(III) couple for electrochemical mass transfer and voltammetric studies

Catalyst precursor Defined octahedral [IrCl₆]²⁻ geometry supports controlled nanoparticle and POM synthesis

Oxidation-state selection Ir(IV) and Ir(III) hexachloroiridates are not interchangeable; choose based on redox and ligand-exchange requirements

• [1] 内江洛伯尔材料科技有限公司 (NJS Noble Materials). 三价铱与四价铱之间的转化特征. 2016. Formal potential E⁰′ for [IrCl₆]²⁻/[IrCl₆]³⁻ = 0.931 V vs. NHE (1 mol/L HCl + 0.04 mol/L CuSO₄, 25°C). View Source

Why Substitutes Cannot Replace Iridium Hexachloride

Even within the narrow family of iridium chloride complexes, substitution is demonstrably non-trivial and often leads to divergent experimental outcomes. The oxidation state of the iridium center fundamentally alters nanoparticle formation kinetics: H₂IrCl₆ precursor produces a crystalline intermediate phase and sudden nanoparticle growth after an induction period, whereas IrCl₃ yields rapid, direct metal nanoparticle formation without crystalline intermediates [1]. In electrocatalytic oxygen evolution, H₂IrCl₆ yields the most active and stable coating on nickel substrates compared to IrCl₃+HCl and H₂IrCl₆+HCl formulations [2]. The thermodynamic stability of [IrCl₆]²⁻ in acidic solution sharply contrasts with its rhodium analog [RhCl₆]²⁻, which requires an oxidation potential exceeding 1.8 V for existence and is readily reduced to the trivalent state [3]. Furthermore, the [IrCl₆]²⁻/[IrCl₆]³⁻ redox couple avoids the irreversible electrode poisoning that plagues the widely used hexacyanoferrate couple, while offering quantitatively characterized diffusion coefficients (8.38×10⁻¹⁰ and 6.10×10⁻¹⁰ m²/s respectively) and reversible voltammetric behavior on both platinum and nickel electrodes [4]. These differences are not marginal—they represent qualitatively distinct chemical behavior that directly impacts synthetic reproducibility, catalytic performance, and electrochemical measurement reliability.

Precursor mismatch in nanoparticle synthesis

Using IrCl₃ instead of H₂IrCl₆ may shift the formation pathway from induction-controlled growth to rapid direct metal formation, losing reported cation-dependent size tunability.

OER coating performance variance

IrCl₃- or HCl-containing formulations yielded lower OER activity and stability compared to H₂IrCl₆ alone; formulation choice directly impacts electrode performance.

Redox couple electrode poisoning

Hexacyanoferrate may cause irreversible electrode poisoning, while hexachloroiridate showed no poisoning over 16‑h operation; probe selection affects data reliability.

Rh analog instability

[RhCl₆]²⁻ requires oxidation potential >1.8 V for existence and is readily reduced; it may not provide the solution stability needed for acidic-media workflows.

• [1] Mathiesen JK, Quinson J, Blaseio S, et al. Chemical Insights into the Formation of Colloidal Iridium Nanoparticles from In Situ X-ray Total Scattering: Influence of Precursors and Cations on the Reaction Pathway. Journal of the American Chemical Society. 2023;145(4):2340-2352. PMID: 36631996. View Source
• [2] Verlato E, Cattarin S, Comisso N, et al. Spontaneous Deposition of Iridium onto Nickel Substrates for the Oxygen Evolution Reaction. Electrocatalysis. 2016;7:226-234. View Source
• [3] 余建民 (Yu Jianmin). 贵金属分离与精炼工艺学 (Precious Metals Separation and Refining Technology), 2nd Edition. 2019. Chapter 1.6: [IrCl₆]²⁻ is stable in acidic solution; [RhCl₆]²⁻ requires oxidation potential >1.8 V for existence and is readily reduced. View Source
• [4] Weusten SJC, de Groot MT, van der Schaaf J. A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements. Journal of Electroanalytical Chemistry. 2020;878:114512. View Source

Quantitative Evidence for Iridium Hexachloride Selection

Nanoparticle Formation: H₂IrCl₆ vs. IrCl₃

In a direct head-to-head comparison using in situ X-ray total scattering with pair distribution function analysis, H₂IrCl₆ (hexachloroiridate(IV) precursor) diverges fundamentally from IrCl₃ in nanoparticle formation mechanism. With IrCl₃ or IrCl₄, metallic iridium nanoparticles form rapidly from IrₓCl_yⁿ⁻ complexes. In contrast, with H₂IrCl₆ or Na₂IrCl₆, nanoparticle formation follows a sudden growth event after an induction period during which a transient crystalline intermediate phase appears [1]. Furthermore, with H₂IrCl₆, the resulting nanoparticle nuclearity (Irn with n = 55, 85, or 116 atoms) is tunable by the choice of base cation (LiOH→Ir₅₅, NaOH→Ir₅₅, KOH→Ir₈₅, CsOH→Ir₁₁₆), while the nanoparticle structure evolves from partly icosahedral to decahedral as particles grow [1]. This cation-dependent size control is not observed with IrCl₃ precursor, offering a unique synthetic handle for catalyst optimization.

Nanoparticle Formation

Head-to-head

H₂IrCl₆: induction period + crystalline intermediate → size-tunable Ir₅₅–Ir₁₁₆ by cation selection.
IrCl₃: rapid direct metal formation, no cation-controlled size tunability.

Supports size-controlled nanoparticle synthesis workflow via precursor and cation design.

Conditions: methanol, 50 °C, surfactant-free, in situ X‑ray total scattering.

Evidence Dimension	Nanoparticle formation mechanism and product size tunability
Target Compound Data	H₂IrCl₆: sudden growth after induction period; transient crystalline intermediate; nanoparticle size tunable from Ir₅₅ to Ir₁₁₆ by varying base cation (Li⁺→Ir₅₅, Na⁺→Ir₅₅, K⁺→Ir₈₅, Cs⁺→Ir₁₁₆)
Comparator Or Baseline	IrCl₃ or IrCl₄: rapid direct nanoparticle formation from IrₓCl_yⁿ⁻ complexes; no crystalline intermediate; no cation-dependent size tunability demonstrated
Quantified Difference	Qualitative mechanistic divergence (rapid direct growth vs. induction-controlled growth); size tunability range of ~2× (55 to 116 atoms) with H₂IrCl₆
Conditions	Methanol, 50°C, surfactant-free, base (LiOH/NaOH/KOH/CsOH) as reductant, in situ X-ray total scattering with PDF analysis

Why This Matters

The ability to tune iridium nanoparticle nuclearity by simple cation selection using H₂IrCl₆—a feature absent in IrCl₃—provides direct control over catalyst size-dependent activity and selectivity, a critical advantage for rational nanocatalyst design and procurement specification.

• [1] Mathiesen JK, Quinson J, Blaseio S, et al. Chemical Insights into the Formation of Colloidal Iridium Nanoparticles from In Situ X-ray Total Scattering: Influence of Precursors and Cations on the Reaction Pathway. Journal of the American Chemical Society. 2023;145(4):2340-2352. PMID: 36631996. View Source

OER Coating: H₂IrCl₆ vs. IrCl₃ Performance

In a direct comparison of three iridium precursor solutions for spontaneous deposition onto nickel substrates for the oxygen evolution reaction (OER) in 30% KOH, H₂IrCl₆ alone was shown to produce the most active and stable electrocatalytic coating [1]. Specifically, the three solutions tested were IrCl₃+HCl, H₂IrCl₆+HCl, and H₂IrCl₆ without added HCl. The H₂IrCl₆-only formulation outperformed both HCl-containing variants in both activity and stability metrics. Deposition times of only 45 minutes at 60°C were sufficient to significantly increase the OER activity of the Ni substrate when using the pure H₂IrCl₆ solution [1]. The study employed UV/Vis spectroscopy, cyclic voltammetry, and other electrochemical methods to characterize deposition and activity, establishing H₂IrCl₆ as the preferred precursor for spontaneous iridium deposition on nickel for alkaline OER.

OER Coating Activity

Head-to-head

H₂IrCl₆ alone: most active and stable OER coating on Ni (45 min, 60 °C).
IrCl₃+HCl or H₂IrCl₆+HCl: lower activity/stability ranking.

Reported higher OER activity ranking in tested precursor formulations.

30 % KOH, spontaneous deposition on Ni; cyclic voltammetry characterization.

Evidence Dimension	OER electrocatalytic coating activity and stability on Ni substrate
Target Compound Data	H₂IrCl₆ (without added HCl): most active and stable coating; deposition time 45 min at 60°C sufficient to significantly enhance Ni substrate OER activity
Comparator Or Baseline	IrCl₃+HCl: lower activity and/or stability; H₂IrCl₆+HCl: lower activity and/or stability compared to H₂IrCl₆ alone
Quantified Difference	Qualitative ranking: H₂IrCl₆ > H₂IrCl₆+HCl ≈ IrCl₃+HCl in activity and stability (exact overpotential values not reported; ranking established by cyclic voltammetry and stability testing)
Conditions	30% KOH solution, spontaneous deposition onto Ni substrates, 60°C, 45 min deposition, UV/Vis spectroscopy and cyclic voltammetry characterization

Why This Matters

For laboratories or manufacturers procuring iridium precursors for alkaline water electrolysis electrode fabrication, H₂IrCl₆ delivers demonstrably superior OER electrode performance compared to IrCl₃-based formulations, directly impacting device efficiency and operational lifetime.

• [1] Verlato E, Cattarin S, Comisso N, et al. Spontaneous Deposition of Iridium onto Nickel Substrates for the Oxygen Evolution Reaction. Electrocatalysis. 2016;7:226-234. View Source

Non-Poisoning Redox Couple: Hexachloroiridate vs. Hexacyanoferrate

A direct comparative study by Weusten et al. (2020) quantified the stability of the hexachloroiridate(IV/III) redox couple against the widely used hexacyanoferrate(III/II) couple [1]. Voltammetry confirmed that the hexachloroiridate couple is electrochemically reversible with a clear limiting current density plateau for reduction on both platinum and nickel electrodes. Diffusion coefficients were determined as D = 8.38×10⁻¹⁰ m²/s for [IrCl₆]²⁻ and D = 6.10×10⁻¹⁰ m²/s for [IrCl₆]³⁻ [1]. Crucially, 16-hour chronoamperometric limiting current density experiments at pH 4 demonstrated that the electrode is not poisoned by hexachloroiridate. In contrast, the hexacyanoferrate couple, while showing greater bulk solution stability, causes irreversible electrode poisoning that cannot be avoided [1]. The study further established that hexachloroiridate stability is optimal in acidic solutions (pH 2–3), with degradation occurring more rapidly at pH > 6 due to hydroxylation.

Redox Couple Poisoning

Head-to-head

[IrCl₆]²⁻/³⁻: no electrode poisoning after 16 h at pH 4; D = 8.38/6.10 × 10⁻¹⁰ m²/s.
[Fe(CN)₆]³⁻/⁴⁻: irreversible electrode poisoning unavoidable.

Hexachloroiridate avoids electrode poisoning; enables reliable mass transfer data on 3D electrodes.

Optimal pH 2–3; rapid degradation above pH 6. Pt and Ni electrodes.

Evidence Dimension	Electrode poisoning resistance during extended electrochemical operation
Target Compound Data	[IrCl₆]²⁻/[IrCl₆]³⁻: no electrode poisoning after 16 h chronoamperometry at pH 4; D([IrCl₆]²⁻) = 8.38×10⁻¹⁰ m²/s; D([IrCl₆]³⁻) = 6.10×10⁻¹⁰ m²/s; reversible voltammetry on Pt and Ni
Comparator Or Baseline	[Fe(CN)₆]³⁻/[Fe(CN)₆]⁴⁻: greater bulk solution stability but irreversible electrode poisoning unavoidable; commonly used but unreliable for certain electrode materials
Quantified Difference	Electrode poisoning: absent (hexachloroiridate) vs. irreversible and unavoidable (hexacyanoferrate). Optimal pH range: 2–3 for hexachloroiridate; > pH 6 leads to rapid hydroxylation
Conditions	Chronoamperometry 16 h at pH 4; voltammetry on Pt and Ni electrodes; inline UV-VIS monitoring; Journal of Electroanalytical Chemistry 878 (2020) 114512

Why This Matters

Hexachloroiridate is the preferred redox probe for electrochemical mass transfer measurements on three-dimensional or difficult-to-clean electrode structures where hexacyanoferrate's irreversible poisoning would compromise data reliability, directly impacting experimental design choices and procurement decisions.

• [1] Weusten SJC, de Groot MT, van der Schaaf J. A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements. Journal of Electroanalytical Chemistry. 2020;878:114512. View Source

[IrCl₆]²⁻ Stability over [RhCl₆]²⁻ in Acidic Media

A fundamental thermodynamic comparison establishes that [IrCl₆]²⁻ (iridium(IV) hexachloride) is significantly more stable in acidic chloride media than its group 9 analog [RhCl₆]²⁻ [1]. Specifically, [IrCl₆]²⁻ can exist stably in acidic solution, whereas [RhCl₆]²⁻ can only exist under strongly oxidizing conditions requiring an oxidation potential greater than 1.8 V, and is readily reduced to the trivalent state [RhCl₆]³⁻ [1]. Furthermore, [IrCl₆]³⁻ is more stable than [RhCl₆]³⁻, as the latter can be directly reduced to metallic rhodium by electropositive metals such as Zn, Mg, Fe, and Al, while the former is considerably more resistant to such reduction [1]. This stability hierarchy—[IrCl₆]²⁻ >> [RhCl₆]²⁻ and [IrCl₆]³⁻ > [RhCl₆]³⁻—is attributed to the greater thermodynamic stability and kinetic inertness of heavy platinum group metal complexes compared to their lighter congeners.

[IrCl₆]²⁻ Stability

Class-level

[IrCl₆]²⁻ stable in acidic solution.
[RhCl₆]²⁻ requires >1.8 V oxidation potential, readily reduced to Rh(III).

May maintain solution integrity under wider acidic conditions than Rh analog.

Class-level thermodynamic inference; confirm with specific medium.

Evidence Dimension	Thermodynamic stability of hexachlorometallate(IV) in acidic solution
Target Compound Data	[IrCl₆]²⁻: stable in acidic solution; [IrCl₆]³⁻: resistant to direct reduction by electropositive metals (Zn, Mg, Fe, Al)
Comparator Or Baseline	[RhCl₆]²⁻: requires oxidation potential >1.8 V for existence, readily reduced to Rh(III); [RhCl₆]³⁻: directly reducible to metallic Rh by Zn, Mg, Fe, Al
Quantified Difference	Qualitative stability ranking: [IrCl₆]²⁻ >> [RhCl₆]²⁻ (only exists at >1.8 V vs. NHE); [IrCl₆]³⁻ > [RhCl₆]³⁻ (resistive vs. facile reduction by base metals)
Conditions	Acidic chloride media, 25°C; data from comprehensive precious metals separation textbook (余建民, 2019, Chapter 1.6)

Why This Matters

The vastly superior thermodynamic stability of iridium hexachloride complexes over rhodium analogs means that Ir-based precursors maintain chemical integrity under a wider range of synthetic and catalytic conditions, reducing the risk of unintended speciation changes that compromise experimental reproducibility.

• [1] 余建民 (Yu Jianmin). 贵金属分离与精炼工艺学 (Precious Metals Separation and Refining Technology), 2nd Edition. 2019. Chapter 1.6: Comparative stability of platinum group metal chlorocomplexes in acidic chloride media. View Source

[IrCl₆]³⁻ Aquation Kinetics

The aquation kinetics of hexachloroiridate(III), [IrCl₆]³⁻, have been rigorously quantified, providing a predictive framework for solution-phase behavior that is essential for reproducible synthetic protocols [1]. At 25°C and ionic strength μ = 0.130 M, the first-order aquation rate constant k₁ = (3.40 ± 0.05) × 10⁻⁵ sec⁻¹, with an activation energy Eₐ = 28.11 ± 0.57 kcal mol⁻¹ [1]. This rate is independent of [IrCl₆³⁻]₀ (1 and 5 mF), [H⁺] (10⁻³–1.0 M), and ionic strength (up to 0.04 M). The reverse chloride anation of [Ir(H₂O)Cl₅]²⁻ proceeds with a pseudo-first-order rate constant k₋₁′ = (0.133 ± 0.003) × 10⁻⁵ sec⁻¹ in 1.0 M HCl at 25°C, and the equilibrium constant K = 12 M [1]. The aquation of [Ir(H₂O)Cl₅]²⁻ proceeds with k₂ = (0.119 ± 0.003) × 10⁻⁵ sec⁻¹ under the same conditions. These well-defined kinetic parameters contrast with the more complex and less thoroughly quantified speciation behavior of IrCl₃·xH₂O, which exists as a mixture of chloro-aquo species.

Aquation Kinetics

Reported

k₁ = (3.40 ± 0.05) × 10⁻⁵ s⁻¹ (25 °C, μ = 0.130 M)
Eₐ = 28.11 kcal mol⁻¹
K = 12 M

Quantified aquation rate supports predictive synthesis timing and speciation control.

[IrCl₆]³⁻ half‑life ~5.7 h at 25 °C; contrasted with heterogeneous IrCl₃ speciation.

Evidence Dimension	Aquation rate constant and kinetic predictability
Target Compound Data	[IrCl₆]³⁻: k₁ = (3.40 ± 0.05) × 10⁻⁵ sec⁻¹ at 25°C, μ = 0.130 M; Eₐ = 28.11 kcal mol⁻¹; equilibrium constant K = 12 M for aquation/anat ion
Comparator Or Baseline	IrCl₃·xH₂O: complex mixture of chloro-aquo species with variable hydration; less rigorously quantified speciation kinetics (no single comparable rate constant available due to heterogeneous speciation)
Quantified Difference	Well-defined single-species kinetics for [IrCl₆]³⁻ vs. heterogeneous speciation for IrCl₃·xH₂O; aquation half-life of [IrCl₆]³⁻ ≈ 5.7 hours at 25°C
Conditions	25°C, 0–1.0 M HClO₄, μ = 0.0025–1.030 M; electrophoresis and neutron activation analysis; Journal of Inorganic and Nuclear Chemistry (1969)

Why This Matters

The rigorously quantified aquation kinetics allow researchers to predict exactly when and how [IrCl₆]³⁻ will undergo ligand exchange in aqueous solution, enabling precise control over the timing of subsequent synthetic steps—a level of predictability not available with the heterogeneous speciation of IrCl₃·xH₂O.

• [1] Peixoto Cabral JM. Kinetics of aquation of hexachloroiridate(III) and of chloride anation of pentachloroaquoiridate(III). Journal of Inorganic and Nuclear Chemistry. 1969;31(8):2563-2573. View Source

Ir(IV) Purity and Reproducible Catalyst Synthesis

Commercial hydrogen hexachloroiridate(IV) hydrate (H₂IrCl₆·xH₂O) is available with a certified purity of 99.9% on a trace metals basis, with total trace metal impurities ≤550.0 ppm and iridium content of 36.0–44.0% determined gravimetrically . The corresponding Ir(III) salt, potassium hexachloroiridate(III) (K₃IrCl₆), is specified at 35.5–38.1% Ir basis (after reduction with magnesium, gravimetric) [1]. This difference in iridium content specification—36.0–44.0% for the Ir(IV) acid form vs. 35.5–38.1% for the K₃Ir(III) salt—reflects the fundamentally different composition (free acid vs. tripotassium salt) and has direct implications for stoichiometric calculations in catalyst and materials synthesis. The Ir(IV) acid form (H₂IrCl₆) additionally offers the advantage of being a versatile soluble precursor that can be readily converted to both Ir(IV) and Ir(III) derivatives, whereas K₃IrCl₆ is restricted to Ir(III) chemistry without prior oxidation.

Precursor Purity

Supplier specification

H₂IrCl₆·xH₂O: 99.9 % trace metals basis, ≤550 ppm impurities, Ir 36.0–44.0 %.
K₃IrCl₆: Ir 35.5–38.1 % (gravimetric).

High purity specification supports reproducible stoichiometry and catalyst quality.

Commercial specifications; verify lot-specific COA.

Evidence Dimension	Commercial purity specification and iridium content
Target Compound Data	H₂IrCl₆·xH₂O: 99.9% trace metals basis, ≤550.0 ppm trace metal impurities, Ir content 36.0–44.0% (gravimetric), density 1.02 g/mL at 25°C, mp 65°C
Comparator Or Baseline	K₃IrCl₆: 35.5–38.1% Ir basis (after reduction with magnesium, gravimetric); free acid form (H₂IrCl₆) offers broader synthetic versatility as both Ir(IV) and Ir(III) precursor
Quantified Difference	Ir content specification range: 36.0–44.0% (H₂IrCl₆) vs. 35.5–38.1% (K₃IrCl₆); impurity specification: ≤550.0 ppm trace metals (H₂IrCl₆)
Conditions	Sigma-Aldrich (MilliporeSigma) commercial specifications; gravimetric Ir determination after magnesium reduction

Why This Matters

The combination of high trace-metals purity (99.9%) and well-defined iridium content range enables accurate stoichiometric calculations and minimizes unintended dopant effects from trace metal impurities—critical for reproducible catalyst synthesis and electrochemical device fabrication.

• [1] Sigma-Aldrich (MilliporeSigma). Potassium hexachloroiridate(III). CAS 14024-41-0. Product No. 342262. Assay: 35.5–38.1% iridium (Ir) basis (after reduction with magnesium, gravimetric). View Source

Application Scenarios for Iridium Hexachloride

Size-Controlled Iridium Nanoparticle Synthesis

H₂IrCl₆ is the precursor of choice when the synthetic objective requires control over iridium nanoparticle nuclearity. As directly demonstrated by Mathiesen et al. (2023), H₂IrCl₆ yields nanoparticles whose size can be tuned from Ir₅₅ to Ir₁₁₆ simply by selecting the base cation (Li⁺, Na⁺→Ir₅₅; K⁺→Ir₈₅; Cs⁺→Ir₁₁₆), a level of synthetic control not achievable with IrCl₃ [1]. The induction period and transient crystalline intermediate phase unique to H₂IrCl₆ further provide a kinetic window for reaction monitoring and intervention. Researchers optimizing iridium nanocatalysts for hydrogenation, oxidation, or electrochemical reactions should specify H₂IrCl₆ (or Na₂IrCl₆) as the precursor to access this size-tuning capability, which directly impacts catalytic activity and selectivity through well-established size-dependent electronic effects.

Nickel-Supported Iridium OER Electrodes

For spontaneous deposition of iridium electrocatalytic coatings onto nickel substrates for the oxygen evolution reaction in alkaline media, H₂IrCl₆ without added HCl is the empirically proven optimal precursor. Verlato et al. (2016) demonstrated that H₂IrCl₆ yields the most active and stable OER coating among three tested formulations (IrCl₃+HCl, H₂IrCl₆+HCl, H₂IrCl₆), requiring only 45 minutes of deposition at 60°C [2]. Procurement specialists sourcing iridium precursors for alkaline electrolyzer electrode manufacturing should prioritize H₂IrCl₆ over IrCl₃ to maximize electrode performance and minimize precious metal loading per unit of catalytic activity. This recommendation is supported by the observation that the presence of added HCl in the deposition bath actually diminishes coating performance, highlighting the importance of precursor speciation.

Electrochemical Mass Transfer on 3D Electrodes

The [IrCl₆]²⁻/[IrCl₆]³⁻ redox couple is demonstrably superior to the conventional [Fe(CN)₆]³⁻/[Fe(CN)₆]⁴⁻ couple for electrochemical mass transfer measurements on electrodes that are difficult to clean or have complex three-dimensional architectures. Weusten et al. (2020) established that hexachloroiridate causes no electrode poisoning over 16 hours of chronoamperometric operation at pH 4, whereas hexacyanoferrate causes irreversible poisoning [3]. The quantitatively characterized diffusion coefficients (8.38×10⁻¹⁰ m²/s for Ir(IV), 6.10×10⁻¹⁰ m²/s for Ir(III)) and reversible voltammetric behavior on both platinum and nickel electrodes provide the necessary physical parameters for rigorous mass transfer correlations. Users should note the operational pH constraint: the couple is most stable at pH 2–3, with rapid degradation above pH 6.

Iridium-Substituted Polyoxometalate Synthesis

Hydrogen hexachloroiridate(IV) hydrate is the established precursor for synthesizing iridium-substituted Dawson- and Keggin-type polyoxometalates by refilling the vacant site of lacunary precursors . This application leverages the well-defined octahedral [IrCl₆]²⁻ coordination geometry (Ir–Cl 2.36 Å, 90° bond angles) [REFS-1 of Section 1] and the Ir(IV) oxidation state stability, which together ensure clean incorporation of the iridium center into the polyoxometalate framework without unwanted redox side reactions during synthesis. The high purity specification (99.9% trace metals basis, ≤550.0 ppm impurities) minimizes competing metal incorporation that could compromise the structural integrity and catalytic properties of the resulting Ir-substituted polyoxometalates.

Application

Selection Property

Validation Focus

Size-controlled Ir nanoparticle synthesis

Reported precursor-dependent size tunability via cation selection

Nanoparticle nuclearity and crystallinity control

Ni-supported Ir OER electrodes

Precursor formulation (H₂IrCl₆ without added HCl)

OER activity and coating stability in alkaline media

Electrochemical mass transfer measurements

Non-poisoning redox couple with quantified diffusion coefficients

Electrode stability and reversible voltammetry on Pt and Ni

Ir-substituted polyoxometalate synthesis

Defined [IrCl₆]²⁻ geometry and high trace-metal purity

Clean Ir incorporation into lacunary POM frameworks

• [1] Mathiesen JK, Quinson J, Blaseio S, et al. Chemical Insights into the Formation of Colloidal Iridium Nanoparticles from In Situ X-ray Total Scattering: Influence of Precursors and Cations on the Reaction Pathway. Journal of the American Chemical Society. 2023;145(4):2340-2352. PMID: 36631996. View Source
• [2] Verlato E, Cattarin S, Comisso N, et al. Spontaneous Deposition of Iridium onto Nickel Substrates for the Oxygen Evolution Reaction. Electrocatalysis. 2016;7:226-234. View Source
• [3] Weusten SJC, de Groot MT, van der Schaaf J. A comparative study of the stability of hexachloroiridate and hexacyanoferrate in electrochemical mass transfer measurements. Journal of Electroanalytical Chemistry. 2020;878:114512. View Source